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Compound of Interest

Compound Name: 3-Chloro-6-methylpicolinic acid

CAS No.: 894074-82-9

Cat. No.: B1456806

Get Quote

Executive Summary
This technical guide provides a comprehensive framework for evaluating the herbicidal efficacy

of 3-chloro-6-methylpicolinic acid and its structural derivatives. While the 3,6-dichloro analog

(Clopyralid) is the commercial standard, recent Structure-Activity Relationship (SAR) studies

indicate that modifications at the 6-position—specifically replacing the methyl/chloro group with

bulky heterocycles (e.g., pyrazoles)—can enhance binding affinity to the AFB5 auxin receptor

by up to 27-fold. This document outlines the mechanism of action, chemical profiling, and

validated protocols for both high-throughput root bioassays and whole-plant post-emergence

testing.

Chemical Profile & Mechanism of Action[1][2][3]
The Picolinate Scaffold
The picolinic acid class (pyridine-2-carboxylic acids) functions as synthetic auxins.[1] They

mimic the natural plant hormone Indole-3-acetic acid (IAA) but possess greater metabolic

stability within the plant, leading to lethal "auxin overdose."[2]
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Compound Structure Description Key Characteristic

3-chloro-6-methylpicolinic acid
Pyridine ring with -COOH (C2),

-Cl (C3), -CH3 (C6)

Parent Scaffold. Used as an

intermediate to test steric

tolerance at C6.

Clopyralid
3,6-dichloro-2-

pyridinecarboxylic acid

Industry Standard. High

selectivity for thistles/clover;

weak on grasses.

Picloram
4-amino-3,5,6-trichloro-2-

pyridinecarboxylic acid

Broad Spectrum. Added amino

group increases persistence

and potency.

Novel Derivatives (e.g., c5)
3-chloro-6-(pyrazolyl)-

picolinates

High Potency. Bulky C6-

substituents target the AFB5

receptor sub-pocket more

effectively than Clopyralid.

Mechanism of Action (The Auxin Overdose)
Unlike natural IAA, which is rapidly regulated, synthetic picolinates bind irreversibly to the

TIR1/AFB receptor complex. This triggers a lethal cascade involving ethylene evolution and

ABA accumulation, leading to tissue necrosis.
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Figure 1: The molecular pathway of synthetic auxin herbicides. The herbicide acts as

"molecular glue," locking the repressor to the ubiquitin ligase complex.

Application Note: Rapid Screening via Root
Inhibition
Objective: To determine the intrinsic potency (

) of new derivatives without the confounding variables of foliar uptake or translocation. Target
Model:Arabidopsis thaliana (Col-0) or Cucumis sativus (Cucumber - highly sensitive).

Protocol A: Agar Plate Bioassay (Arabidopsis)
Rationale:Arabidopsis root elongation is the gold standard for auxin sensitivity. Picolinates

specifically inhibit primary root length while inducing excessive lateral root hairs.

Media Preparation:

Prepare 0.5x Murashige & Skoog (MS) medium with 1% sucrose and 0.8% agar.

Autoclave and cool to 50°C.

Stock Solution: Dissolve 3-chloro-6-methylpicolinic acid derivatives in DMSO (100 mM

stock).

Dosing: Add stock to molten agar to achieve final concentrations: 0, 10, 50, 100, 500,

1000 nM. (Ensure DMSO < 0.1% v/v).

Planting:

Surface sterilize seeds (70% EtOH, 1 min; 20% Bleach, 10 min).

Vernalize at 4°C for 2 days to synchronize germination.

Plate seeds in a single row (10 seeds/plate) on the solidified agar.

Incubation:

Place plates vertically (to allow gravitropic root growth) in a growth chamber.
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Settings: 22°C, 16h light/8h dark photoperiod.

Data Collection (Day 7):

Photograph plates.

Measure primary root length using ImageJ.

Success Metric: A potent 6-substituted derivative (e.g., pyrazolyl-picolinate) should show

nM, whereas Clopyralid typically ranges 100–300 nM.

Application Note: Post-Emergence Efficacy
(Greenhouse)
Objective: To evaluate "real-world" herbicidal activity, including leaf absorption, phloem mobility,

and metabolic stability. Target Weeds:Amaranthus retroflexus (Pigweed), Chenopodium album

(Lambsquarters), Brassica napus (Rapeseed - surrogate for broadleaf crops).

Protocol B: Whole Plant Spray Assay
Rationale: Picolinic acids require adjuvants for cuticle penetration. This protocol standardizes

the formulation to ensure observed differences are due to the active ingredient (AI), not the

surfactant.

1. Formulation Strategy
Do not use raw acetone solutions, as they evaporate too quickly for leaf uptake. Use a

standard emulsifiable concentrate mimic:

Solvent: 5% N-methyl-2-pyrrolidone (NMP) or Acetone.

Surfactant: 0.25% v/v Non-Ionic Surfactant (e.g., Tween 20) or 1% Methylated Seed Oil

(MSO) for difficult-to-wet leaves.

Carrier: Water (Buffered to pH 7).

2. Experimental Design
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Growth Stage: Spray when plants are at the 2–4 true leaf stage (approx. 10–14 days post-

germination).

Dose Range: 0, 12.5, 25, 50, 100, 200 g ai/ha (grams active ingredient per hectare).

Replicates: 4 pots per concentration.

3. Application Method
Use a track sprayer or cabinet sprayer calibrated to deliver 200 L/ha spray volume.

Nozzle: Flat fan (e.g., TeeJet 8002E) at 275 kPa pressure.

Critical Step: Allow plants to dry for 2 hours before returning to the greenhouse to prevent

"wash-off."

4. Scoring & Analysis (Day 14 & 21)
Evaluate using a 0–100% visual injury scale and fresh weight reduction.

Score Symptom Description (Auxinic Effects)

0% No effect.

20%
Slight epinasty (twisting) of petioles; leaf

cupping.

50%
Severe epinasty; stem curvature; growth

stunting.

80% Tissue necrosis; apical bud death; chlorosis.

100% Complete plant death (brown/desiccated).

Calculation: Calculate

(Growth Reduction 50%) using a log-logistic regression model (e.g., using the drc package in
R).

Structure-Activity Relationship (SAR) Insights
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When analyzing data from the above protocols, use the following SAR logic to interpret results

for 3-chloro-6-methylpicolinic acid derivatives:

The 3-Chloro Group: Essential for activity. It sterically blocks metabolic attack on the ring and

aids in receptor pocket fitting. Removal leads to >90% loss in activity.

The 6-Position (Methyl vs. Aryl):

Methyl (Parent): Moderate activity. Good mobility but lower receptor affinity.

Aryl/Heterocycle (Derivative): Replacing the methyl with a pyrazole or phenyl ring often

increases activity.

Why? The AFB5 receptor has a hydrophobic pocket that accommodates larger groups at

the 6-position better than the TIR1 receptor (which prefers 2,4-D). This confers "AFB5-

selectivity," potentially overcoming resistance mechanisms based on TIR1 mutations.

Carboxylic Acid: Must be free or an ester that hydrolyzes rapidly (e.g., methyl/ethyl ester) to

bind the receptor.
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Figure 2: The decision matrix for advancing picolinic acid candidates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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